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Compound of Interest

Compound Name: Boc-10-Aminodecanoic acid

Cat. No.: B558785

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-10-aminodecanoic acid, with the CAS number 173606-50-3, is a valuable synthetic
building block widely utilized in peptide synthesis, drug delivery systems, and the development
of Proteolysis Targeting Chimeras (PROTACS).[1] Its structure features a ten-carbon aliphatic
chain, providing hydrophobicity and spacing, a terminal carboxylic acid for conjugation, and a
Boc (tert-butoxycarbonyl) protected amine, which allows for controlled and site-specific
reactions. This guide provides a comprehensive overview of its chemical properties, synthesis,
and key applications, complete with experimental protocols and workflow diagrams.

Physicochemical Properties

Boc-10-aminodecanoic acid is a white solid at room temperature, with a purity typically
greater than or equal to 98%.[1][2] Its physicochemical properties are summarized in the table
below.
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Property Value Reference
CAS Number 173606-50-3 [1]
Molecular Formula C15H290NO4 [1][2]
Molecular Weight 287.4 g/mol [1]
Appearance White solid [1112]
Purity > 98% [1]
Density 1.015 g/cm3
Storage Temperature 2-8°C (short term), -20 °C [3]

(long term)

- Soluble in organic solvents
Solubility such as DMSO [3]

Safety and Handling

Boc-10-aminodecanoic acid is classified as a hazardous substance. It can cause skin and
serious eye irritation, and may cause respiratory irritation.[4][5] When handling this compound,
it is crucial to wear appropriate personal protective equipment, including gloves, protective
clothing, and eye protection.[4][5] Work should be conducted in a well-ventilated area, and the
formation of dust should be avoided.[4]

Synthesis of Boc-10-aminodecanoic Acid

The synthesis of Boc-10-aminodecanoic acid is a straightforward process involving the
protection of the amino group of 10-aminodecanoic acid with a Boc anhydride.

Experimental Protocol

A representative protocol for the synthesis of Boc-10-aminodecanoic acid is as follows:
¢ Dissolution: Dissolve 10-aminodecanoic acid in a mixture of water and tert-butanol.

o Addition of Base: Add sodium hydroxide to the solution to deprotonate the carboxylic acid
and facilitate the reaction.
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Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (Boc anhydride) to the reaction
mixture.

Reaction: Stir the mixture at room temperature for 24 hours.
Workup: Acidify the reaction mixture with 1 M HCI and extract the product with ethyl acetate.

Purification: Wash the organic layer with brine, dry over magnesium sulfate, and concentrate
in vacuo to yield the final product as a white solid.
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Synthesis of Boc-10-aminodecanoic Acid
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Synthesis of Boc-10-aminodecanoic acid.
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Applications in Peptide Synthesis

Boc-10-aminodecanoic acid is a key building block in solid-phase peptide synthesis (SPPS),
where it serves as a hydrophobic spacer or for the introduction of a fatty acid moiety. The Boc
protecting group allows for the stepwise addition of amino acids to a growing peptide chain.

Experimental Workflow: Boc Solid-Phase Peptide
Synthesis (SPPS)

The general workflow for incorporating Boc-10-aminodecanoic acid into a peptide via SPPS
is as follows:

Resin Swelling: The solid support resin is swollen in a suitable solvent like dichloromethane
(DCM).

e Boc Deprotection: The Boc protecting group of the resin-bound amino acid is removed using
trifluoroacetic acid (TFA) in DCM.

o Neutralization: The resin is neutralized with a base such as diisopropylethylamine (DIPEA).

o Coupling: Boc-10-aminodecanoic acid is activated with a coupling agent (e.g., HATU) and
then coupled to the deprotected amino group on the resin.

e Washing: The resin is washed to remove excess reagents and byproducts.

» Repeat: Steps 2-5 are repeated for each subsequent amino acid to be added to the peptide
chain.

» Cleavage: The final peptide is cleaved from the resin using a strong acid like hydrofluoric
acid (HF).
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Boc Solid-Phase Peptide Synthesis (SPPS) Workflow
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Boc Solid-Phase Peptide Synthesis (SPPS) Workflow.
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Application as a PROTAC Linker

Boc-10-aminodecanoic acid is an ideal linker for the synthesis of PROTACs.[3] PROTACs
are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading
to the ubiquitination and subsequent degradation of the target protein. The ten-carbon chain of
Boc-10-aminodecanoic acid provides the necessary spacing between the target protein
ligand and the E3 ligase ligand.

Conceptual Structure of a PROTAC

The conceptual structure of a PROTAC utilizing Boc-10-aminodecanoic acid as a linker is
depicted below. The carboxylic acid end can be coupled to a ligand for the E3 ligase, while the
Boc-protected amine, after deprotection, can be coupled to a ligand for the protein of interest.

Conceptual Structure of a PROTAC with Boc-10-aminodecanoic acid Linker
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Conceptual Structure of a PROTAC.

Experimental Protocol: PROTAC Synthesis

A representative protocol for synthesizing a PROTAC using Boc-10-aminodecanoic acid is as

follows:

Immobilization: An E3 ligase ligand is immobilized on a solid support resin.[6]

o Linker Coupling: The immobilized ligand is coupled with Boc-10-aminodecanoic acid using
a suitable coupling agent.

e Boc Deprotection: The Boc protecting group on the linker is removed with TFA.[6]

» POI Ligand Coupling: The ligand for the protein of interest (POI), containing a carboxylic
acid, is activated with HATU and coupled to the deprotected amine of the linker.[6]

o Cleavage and Purification: The final PROTAC is cleaved from the resin and purified by
HPLC.

Analytical Characterization

The purity and identity of Boc-10-aminodecanoic acid and its derivatives are typically
confirmed by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic
Resonance (NMR) spectroscopy.

e HPLC: Reverse-phase HPLC with a C18 column is a common method for assessing the
purity of Boc-10-aminodecanoic acid. A gradient of acetonitrile and water with an acidic
modifier like formic acid is often used as the mobile phase.[7]

 NMR: 1H and 3C NMR spectroscopy are used to confirm the chemical structure. The H
NMR spectrum will show characteristic peaks for the tert-butyl group of the Boc protector, the
methylene protons of the decanoic acid chain, and the N-H proton.[8]

Conclusion

Boc-10-aminodecanoic acid is a versatile and indispensable tool in modern drug discovery
and chemical biology. Its well-defined structure and reactivity make it a valuable component in
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the synthesis of complex peptides and targeted protein degraders. This guide has provided a
comprehensive overview of its properties, synthesis, and key applications, offering a valuable
resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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